1,5-dimethyl-N-(6-methylpyridin-2-yl)-4-nitro-1H-pyrazole-3-carboxamide

• Molecular Formula: C12H13N5O3
• Molecular Weight: 275.26 g/mol
• IUPAC Name: 1,5-dimethyl-N-(6-methylpyridin-2-yl)-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C12H13N5O3/c1-7-5-4-6-9(13-7)14-12(18)10-11(17(19)20)8(2)16(3)15-10/h4-6H,1-3H3,(H,13,14,18)
• InChI Key: RNVBFHXZUNIFID-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)NC(=O)C2=NN(C(=C2[N+](=O)[O-])C)C

Description

1,5-dimethyl-N-(6-methylpyridin-2-yl)-4-nitro-1H-pyrazole-3-carboxamide, commonly known as DMNPC, is a pyrazole-based compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of a particular protein kinase, which makes it a promising candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

DMNPC works by inhibiting the activity of a protein kinase known as IKKβ, which is involved in the regulation of various cellular processes, including inflammation and cell survival. By inhibiting IKKβ, DMNPC can prevent the activation of NF-κB, a transcription factor that is involved in the production of inflammatory cytokines and the survival of cancer cells.
Biochemical and Physiological Effects:
DMNPC has been shown to have significant effects on various biochemical and physiological processes. In cancer cells, DMNPC can induce apoptosis, or programmed cell death, by inhibiting the activity of IKKβ. Additionally, DMNPC has been shown to reduce the production of inflammatory cytokines in immune cells, which can help to reduce inflammation in various disease states.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMNPC as a research tool is its specificity for IKKβ, which allows for the selective inhibition of this protein kinase without affecting other cellular processes. Additionally, DMNPC is relatively easy to synthesize, which makes it a readily available tool for researchers. However, one limitation of DMNPC is its relatively low potency, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several potential future directions for research on DMNPC. One area of interest is the development of more potent analogs of DMNPC that can be used as more effective inhibitors of IKKβ. Additionally, research is needed to better understand the effects of DMNPC on other cellular processes and to identify potential off-target effects of this compound. Finally, studies are needed to investigate the potential therapeutic applications of DMNPC in various disease states, including cancer and inflammatory diseases.

Synthesis Methods

The synthesis of DMNPC involves a multi-step process that starts with the reaction of 2-amino-5-methylpyridine with ethyl 2-chloroacetate to form N-ethyl-2-(5-methylpyridin-2-yl)acetamide. This intermediate is then reacted with 4-nitro-1H-pyrazole-3-carboxylic acid to form DMNPC.

Scientific Research Applications

DMNPC has been extensively studied for its potential use in the treatment of cancer, as it has been shown to inhibit the activity of a protein kinase that is involved in the growth and survival of cancer cells. Additionally, DMNPC has been investigated for its potential use in the treatment of inflammatory diseases, as it has been shown to inhibit the production of inflammatory cytokines.